Cas no 65201-14-1 (2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-)

• Product Name: 2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-
• CAS No: 65201-14-1
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• CID: 505718
• PubChem ID: 6245504
• Update Time: 2025-04-19

2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-
• 1-(4-fluorophenyl)-3-piperidin-1-ylprop-2-en-1-one
• 2-Propen-1-one, 1-(4-fluorophenyl)-3-(1-piperidinyl)-
• 65201-14-1
• NSC 131362
• 1-(4-Fluorophenyl)-3-(1-piperidinyl)-2-propen-1-one
• NSC131362
• BRN 1243075
• 5-20-02-00361 (Beilstein Handbook Reference)
• NSC-131362

• Inchi： 1S/C14H16FNO/c15-13-6-4-12(5-7-13)14(17)8-11-16-9-2-1-3-10-16/h4-8,11H,1-3,9-10H2/b11-8+
• InChI Key： VYVGQCOXFJBVIV-DHZHZOJOSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/N1CCCCC1)=O

Computed Properties

• Exact Mass: 233.12168
• Monoisotopic Mass: 233.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31